Cas no 1824028-10-5 ((4-Bromo-2,6-dimethoxyphenyl)methanamine)

• Product Name: (4-Bromo-2,6-dimethoxyphenyl)methanamine
• CAS No: 1824028-10-5
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6166554
• PubChem ID: 130139852
• Update Time: 2025-05-20

(4-Bromo-2,6-dimethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2,6-dimethoxyphenyl)methanamine
• 1824028-10-5
• EN300-2007044
• (4-Bromo-2,6-dimethoxyphenyl)methanamine

• Inchi： 1S/C9H12BrNO2/c1-12-8-3-6(10)4-9(13-2)7(8)5-11/h3-4H,5,11H2,1-2H3
• InChI Key： WQVZDOGNUNPCGN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CN)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Additional information on (4-Bromo-2,6-dimethoxyphenyl)methanamine

Compound CAS No. 1824028-10-5: (4-Bromo-2,6-dimethoxyphenyl)methanamine

The compound with CAS No. 1824028-10-5, commonly referred to as (4-Bromo-2,6-dimethoxyphenyl)methanamine, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the para position of a phenyl ring that is further substituted with methoxy groups at the ortho and para positions. The methanamine group attached to the phenyl ring adds another layer of functional complexity to this molecule.

Recent studies have highlighted the potential of (4-Bromo-2,6-dimethoxyphenyl)methanamine in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways. The bromine substitution at the para position has been shown to enhance the compound's ability to interact with certain biological receptors, making it a promising candidate for further research in medicinal chemistry.

From a structural standpoint, the molecule exhibits a high degree of symmetry due to the methoxy groups at the ortho and para positions. This symmetry contributes to its stability and solubility properties, which are critical factors in its potential applications as a pharmaceutical agent. Additionally, the methanamine group introduces basicity into the molecule, which can be advantageous in certain chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing (4-Bromo-2,6-dimethoxyphenyl)methanamine. These methods often involve multi-step reactions that leverage modern catalytic techniques and green chemistry principles to minimize environmental impact while maximizing yield.

In terms of application, this compound has shown potential in several areas beyond pharmacology. For instance, its unique electronic properties make it a candidate for use in organic electronics and advanced materials research. Researchers are exploring its ability to act as a building block for more complex molecular architectures that could be used in next-generation electronic devices.

Furthermore, studies have demonstrated that (4-Bromo-2,6-dimethoxyphenyl)methanamine exhibits interesting photophysical properties under certain conditions. These properties could be harnessed for applications in optoelectronics or as part of light-responsive materials systems.

Despite its promising potential, there are challenges associated with the use of this compound in practical applications. Issues such as scalability of synthesis and long-term stability under physiological conditions require further investigation before it can be widely adopted in clinical settings or industrial applications.

In conclusion, CAS No. 1824028-10-5 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an exciting subject for ongoing research and development efforts aimed at unlocking its full potential in medicine and materials science.